Cas no 1935996-83-0 (1H-Pyrazol-5-ol, 4-bromo-1-methyl-)

4-Bromo-1-methyl-1H-pyrazol-5-ol is a brominated pyrazole derivative with a hydroxyl group at the 5-position and a methyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine moiety enhances reactivity for further functionalization, enabling selective cross-coupling or substitution reactions. The methyl group improves stability and influences the electronic properties of the pyrazole ring. The hydroxyl group offers additional modification potential, such as etherification or complexation. This compound is valued for its well-defined structure, consistent purity, and utility in constructing heterocyclic frameworks for research and industrial applications.
1H-Pyrazol-5-ol, 4-bromo-1-methyl- structure
1935996-83-0 structure
Product Name:1H-Pyrazol-5-ol, 4-bromo-1-methyl-
CAS No:1935996-83-0
MF:C4H5BrN2O
MW:177
CID:5306657
PubChem ID:131172176
Update Time:2026-03-10

1H-Pyrazol-5-ol, 4-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 4-bromo-1-methyl-
    • 4-Bromo-1-methyl-1H-pyrazol-5-ol
    • 4-bromo-1-methyl-1H-Pyrazol-5-ol,
    • F89860
    • MFCD31414562
    • 4-bromo-2-methyl-pyrazol-3-ol
    • DB-426115
    • SCHEMBL23087179
    • 1935996-83-0
    • Inchi： 1S/C4H5BrN2O/c1-7-4(8)3(5)2-6-7/h2,8H,1H3
    • InChI Key： OFUMSROZHKYMNC-UHFFFAOYSA-N
    • SMILES： N1(C)C(O)=C(Br)C=N1

Computed Properties

  • Exact Mass: 175.95853g/mol
  • Monoisotopic Mass: 175.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.3Ų

1H-Pyrazol-5-ol, 4-bromo-1-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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 1935996-83-0 97%
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eNovation Chemicals LLC
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1PlusChem
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1PlusChem
1P0205OU-250mg
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1PlusChem
1P0205OU-500mg
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1PlusChem
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